Cas no 1353572-35-6 (2-(Pentafluoroethyl)-4H-pyran-4-one)

• Product Name: 2-(Pentafluoroethyl)-4H-pyran-4-one
• CAS No: 1353572-35-6
• MF: C₇H₃F₅O₂
• MW: 214.089539766312
• MDL: MFCD28040015
• CID: 5605991
• PubChem ID: 87279588
• Update Time: 2025-06-11

2-(Pentafluoroethyl)-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1701034
• 2-(Pentafluoroethyl)-4H-pyran-4-one
• EN300-9061388
• DTXSID701023173
• 1353572-35-6
• AKOS025213833
• 4H-Pyran-4-one, 2-(1,1,2,2,2-pentafluoroethyl)-

• MDL： MFCD28040015
• Inchi： 1S/C7H3F5O2/c8-6(9,7(10,11)12)5-3-4(13)1-2-14-5/h1-3H
• InChI Key： HQEAWHIBJPVQRY-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC(C=CO1)=O)F

Computed Properties

• Exact Mass: 214.00532014g/mol
• Monoisotopic Mass: 214.00532014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.539±0.06 g/cm3(Predicted)
• Boiling Point: 169.5±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 2-(Pentafluoroethyl)-4H-pyran-4-one

Comprehensive Overview of 2-(Pentafluoroethyl)-4H-pyran-4-one (CAS No. 1353572-35-6): Properties, Applications, and Industry Insights

2-(Pentafluoroethyl)-4H-pyran-4-one (CAS No. 1353572-35-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a pentafluoroethyl group attached to a pyran-4-one scaffold makes this molecule a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its high electronegativity and lipophilicity contribute to its utility in drug design, particularly in modulating pharmacokinetic properties.

In recent years, the demand for fluorinated building blocks like 2-(Pentafluoroethyl)-4H-pyran-4-one has surged, driven by trends in precision medicine and sustainable chemistry. Researchers frequently search for "fluorinated heterocycles in drug discovery" or "CAS 1353572-35-6 supplier," reflecting its commercial and scientific relevance. The compound’s thermal stability and compatibility with cross-coupling reactions further enhance its appeal for industrial applications.

From a synthetic perspective, 2-(Pentafluoroethyl)-4H-pyran-4-one serves as a precursor for functionalized pyran derivatives, which are pivotal in developing antiviral agents and catalysts. Its electron-withdrawing properties are exploited to fine-tune reaction pathways, a topic often queried as "role of fluorinated groups in organic synthesis." Analytical techniques such as NMR and HPLC are typically employed to characterize its purity, addressing common questions like "how to analyze CAS 1353572-35-6."

Environmental and regulatory considerations also shape discussions around this compound. While not classified as hazardous, its persistence in ecosystems warrants studies on "biodegradability of fluorinated compounds." Innovations in green chemistry aim to optimize its synthesis, aligning with searches for "eco-friendly fluorination methods."

In summary, 2-(Pentafluoroethyl)-4H-pyran-4-one exemplifies the intersection of cutting-edge chemistry and industrial demand. Its multifaceted applications—from pharmaceutical intermediates to material science—underscore its value in modern research, making it a focal point for both academic and commercial exploration.